![molecular formula C15H14N2S B008658 (4H-Benzo[d][1,3]thiazin-2-yl)-o-tolyl-amine CAS No. 108288-50-2](/img/structure/B8658.png)
(4H-Benzo[d][1,3]thiazin-2-yl)-o-tolyl-amine
Overview
Description
(4H-Benzo[d][1,3]thiazin-2-yl)-o-tolyl-amine, also known as BTA, is a heterocyclic compound that has been extensively studied for its potential therapeutic applications. BTA belongs to the class of thiazine derivatives, which have been shown to possess a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.
Scientific Research Applications
Synthetic Utility
Benzothiazepines and Their Derivatives
Benzothiazepines, closely related to benzothiazines, have been identified as crucial scaffolds in drug research due to their diverse bioactivities. The synthetic methods for their preparation and chemical transformations have been well-documented, demonstrating their importance in lead discovery against various targets. These compounds have shown a wide range of biological activities, such as acting as calcium channel blockers, antidepressants, and antihypertensives, showcasing their versatility in drug research (Dighe et al., 2015).
Synthetic Approaches for Heterocyclic Compounds
The condensation of o-phenylenediamines with electrophilic reagents has been explored for synthesizing various heterocyclic compounds, including benzimidazoles, quinoxalines, and benzo[1,5]diazepines. This review emphasizes the significant methods developed and the biological applications of these heterocycles, suggesting the potential of (4H-Benzo[d][1,3]thiazin-2-yl)-o-tolyl-amine derivatives in creating bioactive molecules (Ibrahim, 2011).
Pharmacological Profiles
Dopamine D2 Receptor Ligands
The therapeutic potential of D2 receptor modulators, including compounds related to benzothiazine derivatives, has been highlighted in treating neuropsychiatric disorders. These findings underscore the importance of aromatic cyclic amines in developing medications for schizophrenia, depression, and Parkinson's disease, suggesting a pathway for the application of benzothiazine derivatives in neuropsychiatric treatment (Jůza et al., 2022).
Benzothiazines as Drug Candidates
Benzothiazines have been identified as promising drug candidates for various diseases, including cancer, hypertension, and microbial infections. Their structural similarity to phenothiazine drugs and the presence of a nitrogen-sulfur axis contribute to their potential as therapeutic agents. The review discusses different synthetic strategies for benzothiazine derivatives, highlighting their industrial and medicinal significance (Mir et al., 2020).
Mechanism of Action
Target of Action
Similar compounds such as ring-fused 1,3-thiazin-2-amines have been explored as potential agents for the treatment of alzheimer’s disease and other neurological disorders due to their potent inhibitory activity against amyloid precursor protein (app) and beta-secretase proteins (bace1 and bace2) .
Mode of Action
It is known that similar compounds interact with their targets (such as app and bace1/bace2) to inhibit their activity . This interaction likely involves the formation of hydrogen bonds or other types of molecular interactions between the compound and its target proteins.
Biochemical Pathways
Given the compound’s potential inhibitory activity against app and bace1/bace2, it may affect pathways related to the processing of app and the production of beta-amyloid, a protein fragment that accumulates in the brains of alzheimer’s patients .
Pharmacokinetics
The synthesis of similar compounds has been reported, which could provide insights into their potential bioavailability .
Result of Action
Similar compounds have shown several degrees of cell proliferation inhibition, suggesting that they may have potential antitumor activity .
Action Environment
The synthesis of similar compounds suggests that they can be generated under a variety of conditions, which could potentially influence their activity .
Properties
IUPAC Name |
N-(2-methylphenyl)-1,4-dihydro-3,1-benzothiazin-2-imine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2S/c1-11-6-2-4-8-13(11)16-15-17-14-9-5-3-7-12(14)10-18-15/h2-9H,10H2,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLKBTYIEMXMZDV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N=C2NC3=CC=CC=C3CS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60368613 | |
Record name | (4H-Benzo[d][1,3]thiazin-2-yl)-o-tolyl-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60368613 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
108288-50-2 | |
Record name | (4H-Benzo[d][1,3]thiazin-2-yl)-o-tolyl-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60368613 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.